![molecular formula C14H20N4 B6267275 1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine CAS No. 26840-46-0](/img/no-structure.png)
1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine
Description
The compound “1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine” is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives has been a subject of numerous scientific studies . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A lot of reviews concerning specific methods of piperidine synthesis have been published . For instance, a series of novel N - (benzo [d]thiazol-2-yl)-2- [phenyl (2- (piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N -phenyl anthranilic acid .Chemical Reactions Analysis
Piperidine derivatives are utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Safety and Hazards
While the specific safety and hazards information for “1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine” was not found, general safety measures for handling piperidine derivatives include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine involves the reaction of 2-aminobenzophenone with 1-(2-bromoethyl)piperidine in the presence of a base, followed by reduction of the resulting imine intermediate with sodium borohydride.", "Starting Materials": ["2-aminobenzophenone", "1-(2-bromoethyl)piperidine", "base", "sodium borohydride"], "Reaction": ["Step 1: 2-aminobenzophenone is reacted with 1-(2-bromoethyl)piperidine in the presence of a base, such as potassium carbonate, in anhydrous DMF at room temperature for several hours to form an imine intermediate.", "Step 2: The resulting imine intermediate is then reduced with sodium borohydride in methanol at room temperature to yield the final product, 1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine."] } | |
CAS RN |
26840-46-0 |
Product Name |
1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine |
Molecular Formula |
C14H20N4 |
Molecular Weight |
244.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
